Cas no 571-36-8 (Androst-5-ene-3,17-dione)

• Product Name: Androst-5-ene-3,17-dione
• CAS No: 571-36-8
• MF: C₁₉H₂₆O₂
• MW: 286.408545970917
• CID: 367644
• PubChem ID: 160531
• Update Time: 2025-04-19

Androst-5-ene-3,17-dione Chemical and Physical Properties

Names and Identifiers

• Androst-5-ene-3,17-dione
• (8R,9S,10R,13S,14S)-10,13-dimethyl-2,4,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthrene-3,17-dione
• 5-ANDROSTENE-3,17-DIONE
• 4-androstene-3,17-dione
• 5-Androsten-3,17-dione
• delta5-ADD
• J79.661A
• SCHEMBL1419434
• PD016300
• .DELTA.5-Androsten-3,17-dione
• Androst-5-en-3,17-dione
• UNII-HEE11L5C3G
• '5-Androsten-3,17-dione (>90%)'
• C20252
• 5-Androstenedione
• NSC-12873
• DB01456
• delta5-Androstene-3,17-dione
• Q15277399
• CHEMBL1743203
• DTXSID10862217
• HEE11L5C3G
• .DELTA.5-Androstene-3,17-dione
• NSC 12873
• NSC12873
• Delta(5)-androstene-3,17-dione
• NS00073271
• CHEBI:83865
• ZB1071
• 571-36-8

• Inchi： 1S/C19H26O2/c1-18-9-7-13(20)11-12(18)3-4-14-15-5-6-17(21)19(15,2)10-8-16(14)18/h3,14-16H,4-11H2,1-2H3/t14-,15-,16-,18-,19-/m0/s1
• InChI Key： SQGZFRITSMYKRH-QAGGRKNESA-N
• SMILES： O=C1CC[C@@H]2[C@]1(C)CC[C@@H]1[C@@]3(C)CCC(CC3=CC[C@H]12)=O

Computed Properties

• Exact Mass: 286.19300
• Monoisotopic Mass: 286.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 10
• XLogP3: nothing
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Color/Form: White needle like crystals.
• PSA: 34.14000
• LogP: 4.08740
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androgens and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androstane steroids Androgens and derivatives